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Compound of Interest

Compound Name: Perylene dU phosphoramidite

Cat. No.: B15556769 Get Quote

Perylene dU Phosphoramidite: A Technical
Guide for Researchers
For researchers, scientists, and drug development professionals, Perylene dU
phosphoramidite emerges as a powerful tool for the synthesis of fluorescently labeled

oligonucleotides. Its unique photophysical properties make it particularly valuable for

applications in diagnostics and the study of nucleic acid interactions. This guide provides an in-

depth overview of its core technical aspects, including its chemical identity, supplier

information, and a detailed look at its application in oligonucleotide synthesis and mismatch

detection.

Core Compound Information
Perylene dU phosphoramidite is a modified deoxyuridine nucleoside carrying a perylene

moiety. This polycyclic aromatic hydrocarbon is a highly photostable fluorophore with a

quantum yield approaching unity. The electronic coupling between the perylene fluorophore

and the deoxyuridine base makes its fluorescence sensitive to the local environment,

particularly to base pairing.

Table 1: Chemical and Physical Properties of Perylene dU Phosphoramidite
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Property Value

CAS Number 908117-78-2[1][2]

Molecular Formula C61H57N4O8P[1]

Appearance Orange solid

Solubility Good in dichloromethane and acetonitrile[1][2]

Storage Conditions -20°C in the dark, desiccated[1]

Key Suppliers
Several reputable suppliers offer Perylene dU phosphoramidite for research and

development purposes. These include:

Lumiprobe[1]

Glen Research[3]

Eurogentec[4]

AxisPharm[5]

Metkinen Chemistry[6]

Application in Oligonucleotide Synthesis
Perylene dU phosphoramidite is designed for seamless integration into standard automated

oligonucleotide synthesis protocols using phosphoramidite chemistry. This method allows for

the site-specific incorporation of the fluorescent-labeled nucleoside into a growing DNA or RNA

chain.

Experimental Protocol: Automated Oligonucleotide
Synthesis
The incorporation of Perylene dU phosphoramidite follows the standard cycle of

phosphoramidite-based solid-phase oligonucleotide synthesis. No special handling, coupling,
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or deprotection conditions are generally required.

Deblocking (Detritylation): The first step involves the removal of the 5'-dimethoxytrityl (DMT)

protecting group from the support-bound nucleoside using a mild acid, typically

trichloroacetic acid (TCA) in dichloromethane. This exposes the 5'-hydroxyl group for the

subsequent coupling reaction.

Coupling: The Perylene dU phosphoramidite is activated with an activating agent, such as

tetrazole or a derivative, and then coupled to the free 5'-hydroxyl group of the growing

oligonucleotide chain. A recommended coupling time for Perylene dU phosphoramidite is 6

minutes to ensure high coupling efficiency.[3]

Capping: To prevent unreacted 5'-hydroxyl groups from participating in subsequent cycles, a

capping step is performed using a mixture of acetic anhydride and 1-methylimidazole. This

permanently blocks any failure sequences.

Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable

phosphate triester using an oxidizing agent, typically an iodine solution.

This four-step cycle is repeated for each subsequent nucleotide to be added to the

oligonucleotide chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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